Lithium ((2R,3R,4R,5R)-5-(2-amino-6-oxo-1,6-dihydro-9H-purin-9-yl)-4-fluoro-3-hydroxytetrahydrofuran-2-yl)methyl triphosphate

• IUPAC Name: tetralithium;[[[(2R,3R,4R,5R)-5-(2-amino-6-oxo-1H-purin-9-yl)-4-fluoro-3-hydroxyoxolan-2-yl]methoxy-oxidophosphoryl]oxy-oxidophosphoryl] phosphate
• InChI: InChI=1S/C10H15FN5O13P3.4Li/c11-4-6(17)3(1-26-31(22,23)29-32(24,25)28-30(19,20)21)27-9(4)16-2-13-5-7(16)14-10(12)15-8(5)18;;;;/h2-4,6,9,17H,1H2,(H,22,23)(H,24,25)(H2,19,20,21)(H3,12,14,15,18);;;;/q;4*+1/p-4/t3-,4-,6-,9-;;;;/m1..../s1
• InChI Key: IOOLJZVLZBIRPD-PLKZCDBPSA-J
• Canonical SMILES: [Li+].[Li+].[Li+].[Li+].C1=NC2=C(N1C3C(C(C(O3)COP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-])O)F)N=C(NC2=O)N
• Isomeric SMILES: [Li+].[Li+].[Li+].[Li+].C1=NC2=C(N1[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-])O)F)N=C(NC2=O)N
• Molecular Formula: C10H11FLi4N5O13P3
• Molecular Weight: 549.0 g/mol

Description

Lithium ((2R,3R,4R,5R)-5-(2-amino-6-oxo-1,6-dihydro-9H-purin-9-yl)-4-fluoro-3-hydroxytetrahydrofuran-2-yl)methyl triphosphate is a useful research compound. Its molecular formula is C10H11FLi4N5O13P3 and its molecular weight is 549 g/mol. The purity is usually 95%.
BenchChem offers high-quality Lithium ((2R,3R,4R,5R)-5-(2-amino-6-oxo-1,6-dihydro-9H-purin-9-yl)-4-fluoro-3-hydroxytetrahydrofuran-2-yl)methyl triphosphate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Lithium ((2R,3R,4R,5R)-5-(2-amino-6-oxo-1,6-dihydro-9H-purin-9-yl)-4-fluoro-3-hydroxytetrahydrofuran-2-yl)methyl triphosphate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Lithium Compound Synthesis and Applications

• Cyclopentadienyl Complexes Synthesis : Research on the synthesis of novel bidentate ligand complexes, including those involving lithium, has expanded the understanding of lithium compounds' roles in organometallic chemistry. The study by Nie Wanli et al. (2008) delved into the preparation of cyclopentadienyl complexes of titanium and zirconium using lithium salts, highlighting lithium's utility in synthesizing organometallic frameworks with potential catalytic and material science applications (Nie Wanli et al., 2008).

• Lithium Battery Electrolytes : The development of nonaqueous lithium battery electrolytes based on bis(polyfluorodiolato)borates showcases lithium's critical role in enhancing energy storage technologies. Nolan and Strauss (2003) explored lithium salts for their potential as battery electrolytes, contributing to the advancement of lithium-based batteries with improved performance and stability (B. G. Nolan & S. Strauss, 2003).

• Enantioselective Synthesis : Lithium enolates have been instrumental in enantioselective synthesis, providing pathways to synthesize complex organic molecules with high stereocontrol. The work by Sevin and Vogel (1994) on the stereoselective and convergent synthesis of long-chain polypropionate fragments using Diels-Alder adducts and lithium enolates exemplifies lithium's utility in organic synthesis, opening avenues for the creation of structurally complex and functionally diverse organic compounds (A. Sevin & P. Vogel, 1994).